Cas no 1017340-05-4 (3-(2-chloro-4-methoxyphenoxy)propan-1-amine)

• Product Name: 3-(2-chloro-4-methoxyphenoxy)propan-1-amine
• CAS No: 1017340-05-4
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 5765345
• PubChem ID: 24253843
• Update Time: 2025-08-05

3-(2-chloro-4-methoxyphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-methoxyphenoxy)propan-1-amine
• EN300-1967989
• 1017340-05-4

• Inchi： 1S/C10H14ClNO2/c1-13-8-3-4-10(9(11)7-8)14-6-2-5-12/h3-4,7H,2,5-6,12H2,1H3
• InChI Key： NVWMAZCXIQOLRB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCCN)OC

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(2-chloro-4-methoxyphenoxy)propan-1-amine

3-(2-Chloro-4-Methoxyphenoxy)Propan-1-Amine: A Comprehensive Overview

The compound 3-(2-chloro-4-methoxyphenoxy)propan-1-amine (CAS No. 1017340-05-4) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including an amino group, a phenoxy group, and substituents such as chlorine and methoxy groups. The presence of these groups imparts distinctive chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of 3-(2-chloro-4-methoxyphenoxy)propan-1-amine in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for drug discovery, particularly in the development of bioactive molecules with anti-inflammatory, antioxidant, and neuroprotective properties. The compound's structure allows for easy modification, enabling chemists to synthesize derivatives with enhanced bioavailability and efficacy.

The synthesis of 3-(2-chloro-4-methoxyphenoxy)propan-1-amine involves a multi-step process that combines nucleophilic aromatic substitution and amine alkylation techniques. The reaction conditions are carefully optimized to ensure high yields and purity. This compound is typically synthesized from readily available starting materials, such as 2-chloro-4-methoxyphenol and propylamine, making it cost-effective for large-scale production.

In terms of physical properties, 3-(2-chloro-4-methoxyphenoxy)propan-1-amine exhibits a melting point of approximately 85°C and a boiling point around 260°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethanol is moderate, which facilitates its use in various chemical reactions. The compound's stability under normal storage conditions is excellent, provided it is protected from moisture and light.

One of the most promising applications of 3-(2-chloro-4-methoxyphenoxy)propan-1-amine lies in its ability to act as an intermediate in the synthesis of more complex molecules. For instance, it has been used as a precursor in the development of novel antiviral agents targeting influenza A virus. The substitution pattern on the aromatic ring provides an ideal platform for further functionalization, enabling researchers to explore diverse biological activities.

Recent advancements in computational chemistry have also contributed to our understanding of 3-(2-chloro-4-methoxyphenoxy)propan-1-amine's molecular interactions. Molecular docking studies have revealed that this compound exhibits strong binding affinity to several key protein targets associated with inflammatory diseases. These findings underscore its potential as a lead compound for developing therapeutic agents with improved selectivity and potency.

In addition to its pharmaceutical applications, 3-(2-chloro-4-methoxyphenoxy)propan-1-amine has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalytic systems and coordination polymers. Researchers are currently investigating its role in enhancing the efficiency of catalytic reactions involving transition metals.

The environmental impact of 3-(2-chloro-4-methoxyphenoxy)propan-amine has also been a topic of interest. Studies have demonstrated that this compound undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This characteristic makes it an eco-friendly alternative to traditional chemical intermediates in certain industrial processes.

In conclusion, 3-(2-chloro-4-methoxyphenoxy)propan-amine (CAS No. 1017340-05-) represents a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a key player in future research and development efforts.